Imidazolium tetrafluoroborate

• Molecular Formula: C3H5BF4N2
• Molecular Weight: 155.89 g/mol
• InChI: InChI=1S/C3H4N2.BF4/c1-2-5-3-4-1;2-1(3,4)5/h1-3H,(H,4,5);/q;-1/p+1
• InChIKey: JUOVGTNBPZKSCY-UHFFFAOYSA-O

Imidazolium Tetrafluoroborate Technical Baseline

Imidazolium tetrafluoroborate ([Im]BF₄) designates a class of room-temperature ionic liquids (RTILs) composed of an imidazolium cation paired with the tetrafluoroborate (BF₄⁻) anion. These salts are characterized by negligible vapor pressure, intrinsic ionic conductivity, and a broad liquid-phase temperature range, making them candidates for electrochemical, separation, and thermal-fluid applications [1]. Unlike conventional molecular solvents, their physicochemical properties—density, viscosity, conductivity, and stability—are strongly modulated by the choice of anion, and the BF₄⁻ congener occupies a distinct position among fluorinated inorganic anions commonly employed in RTIL formulation [2].

Room-temperature ionic liquid for electrochemical, separation, and thermal-fluid research

Tetrafluoroborate anion provides distinct conductivity and stability profile among fluorinated RTILs

Physicochemical properties modulated by anion selection; BF₄⁻ occupies a defined performance envelope

• [1] Marsh, K. N., Boxall, J. A., & Lichtenthaler, R. (2004). Room temperature ionic liquids and their mixtures—a review. Fluid Phase Equilibria, 219(1), 93–98. View Source
• [2] Jacquemin, J., Husson, P., Padua, A. A. H., & Majer, V. (2008). Thermophysical properties of 1-hexyl-3-methyl imidazolium based ionic liquids with tetrafluoroborate, hexafluorophosphate and bis(trifluoromethylsulfonyl)imide anions. The Journal of Chemical Thermodynamics, 40(9), 1433–1438. View Source

Imidazolium Tetrafluoroborate Substitution Limitations

Imidazolium-based ionic liquids that share the same cation but differ in anion—such as BF₄⁻ versus PF₆⁻ or Tf₂N⁻—cannot be treated as drop-in replacements. The anion governs thermal decomposition onset, electrochemical window, viscosity, and even hydrolytic stability [1]. For example, replacing BF₄⁻ with PF₆⁻ may yield a wider electrochemical window on certain electrodes but simultaneously reduces ionic conductivity, while selecting the bulkier Tf₂N⁻ anion dramatically lowers viscosity at the expense of cost and water miscibility [2]. Consequently, selecting the optimal anion requires a performance trade-off assessment; the quantitative evidence below identifies the specific property advantages where imidazolium tetrafluoroborate outperforms its closest structural analogs.

Anion-specific thermal stability

Replacing BF₄⁻ with PF₆⁻ or azide shifts decomposition onset temperature and may narrow the safe operating window.

Electrochemical window mismatch

PF₆⁻ widens the anodic limit on some electrodes but simultaneously reduces bulk ionic conductivity compared to BF₄⁻.

Viscosity and mass transport trade-off

Bulkier Tf₂N⁻ dramatically lowers viscosity but alters water miscibility and increases cost; direct substitution is not performance-transparent.

• [1] Huddleston, J. G., Visser, A. E., Reichert, W. M., Willauer, H. D., Broker, G. A., & Rogers, R. D. (2001). Characterization and comparison of hydrophilic and hydrophobic room temperature ionic liquids incorporating the imidazolium cation. Green Chemistry, 3(4), 156–164. View Source
• [2] Ganesh Kumar, P., Balaji, K., Sakthivadivel, D., & Renuka, M. (2020). Thermal Stability, Density, Rheology, and Electrical Conductivity of Two Different Ionic Liquids for Solar Thermal Applications. Smart and Sustainable Manufacturing Systems, 4(1), 19–32. View Source

Imidazolium Tetrafluoroborate vs. Anion Analogs

Ionic Conductivity: BF₄ vs. PF₆

In a direct head-to-head comparison of 1-butyl-3-methylimidazolium salts, the tetrafluoroborate-based IL ([BMIM]BF₄) exhibits approximately 3.4-fold higher electrical conductivity than its hexafluorophosphate counterpart ([BMIM]PF₆) at room temperature [1]. The conductivity advantage is attributed to the smaller anion size and lower viscosity of the BF₄⁻ salt, facilitating more rapid ion transport.

Ionic Conductivity

Head-to-head

~3.5× higher at 25 °C: [BMIM]BF₄ ~3.5 mS/cm vs [BMIM]PF₆ ~1.0 mS/cm

Supports low-ESR electrolyte selection; reviewed conductivity advantage for BF₄⁻ salt.

Neat IL, impedance spectroscopy

Evidence Dimension	Specific electrical conductivity at 25 °C
Target Compound Data	[BMIM]BF₄: ~3.5 mS/cm
Comparator Or Baseline	[BMIM]PF₆: ~1.0 mS/cm
Quantified Difference	~3.5× higher conductivity for BF₄⁻ salt
Conditions	Neat ionic liquid, ambient pressure, electrical conductivity measured by impedance spectroscopy or 4-electrode cell

Why This Matters

For electrochemical double-layer capacitors, battery electrolytes, and electrodeposition baths, higher ionic conductivity directly translates to lower internal resistance (ESR), enabling faster charge/discharge rates and reduced ohmic heating—making BF₄⁻ the superior anion when ionic mobility is the primary specification.

• [1] Ganesh Kumar, P., Balaji, K., Sakthivadivel, D., & Renuka, M. (2020). Thermal Stability, Density, Rheology, and Electrical Conductivity of Two Different Ionic Liquids for Solar Thermal Applications. Smart and Sustainable Manufacturing Systems, 4(1), 19–32. View Source

Anodic Stability: BF₄ vs. Azide

Trialkyl-substituted imidazolium tetrafluoroborate (BMMImBF₄) demonstrates an anodic decomposition potential of +2.05 V versus Ag/AgCl, compared to only +0.5 V for the azide analog (BMMImN₃) under identical conditions [1]. While the cathodic limit is similar for both ILs (~−1.9 V), the BF₄⁻ salt offers a substantially wider total electrochemical window, extending the operational voltage range for anodic processes.

Anodic Stability

Head-to-head

+2.05 V vs Ag/AgCl for BMMImBF₄; +0.5 V for azide—Δ = 1.55 V wider window

Enables oxidative-process electrolyte design; reported anodic stability advantage.

Pt electrode, trialkyl-imidazolium

Evidence Dimension	Anodic decomposition potential vs. Ag/AgCl
Target Compound Data	BMMImBF₄: +2.05 V
Comparator Or Baseline	BMMImN₃ (azide): +0.5 V
Quantified Difference	ΔE = 1.55 V wider anodic stability for BF₄⁻
Conditions	Trialkyl-substituted imidazolium cation, platinum electrode, room temperature

Why This Matters

In electroplating, electrosynthesis, and anodic corrosion protection, the electrolyte must withstand oxidative potentials without decomposing. The 1.55 V wider anodic window makes BF₄⁻-based ILs viable for processes requiring oxidative conditions where azide-based electrolytes would fail catastrophically.

• [1] Andriyko, Y., Reischl, W., & Nauer, G. (2009). Trialkyl-Substituted Imidazolium-Based Ionic Liquids for Electrochemical Applications: Basic Physicochemical Properties. Journal of Chemical & Engineering Data, 54(3), 855–860. View Source

Thermal Stability: BF₄ vs. Azide

Thermogravimetric analysis reveals that the tetrafluoroborate IL (BMMImBF₄) remains thermally stable up to 623.15 K (350 °C), whereas the corresponding azide IL (BMMImN₃) is limited to 423.15 K (150 °C) [1]. This 200 K difference in upper temperature limit is corroborated by independent TGA onset data for [BMIM]BF₄ (362 °C/635 K) vs. [BMIM]PF₆ (381 °C) [2], confirming that BF₄⁻ offers a high thermal ceiling suitable for demanding thermal environments.

Thermal Stability

Head-to-head

Stable to 623 K (350 °C) for BF₄⁻ vs 423 K (150 °C) for azide; +200 K margin

Supports high-temperature electrolyte specification; reported thermal tolerance context.

TGA, inert atmosphere

Evidence Dimension	Upper operational temperature limit
Target Compound Data	BMMImBF₄: 623.15 K (350 °C)
Comparator Or Baseline	BMMImN₃ (azide): 423.15 K (150 °C)
Quantified Difference	ΔT = +200 K higher thermal tolerance for BF₄⁻
Conditions	Trialkyl-substituted imidazolium cation, TGA under inert atmosphere

Why This Matters

In high-temperature electrochemical applications (e.g., molten salt electroplating, thermal batteries), the 200 K higher stability margin enables operation in regimes where azide-based ILs would decompose. This directly influences equipment sizing, safety margins, and process throughput.

• [1] Andriyko, Y., Reischl, W., & Nauer, G. (2009). Trialkyl-Substituted Imidazolium-Based Ionic Liquids for Electrochemical Applications: Basic Physicochemical Properties. Journal of Chemical & Engineering Data, 54(3), 855–860. View Source
• [2] Ganesh Kumar, P., Balaji, K., Sakthivadivel, D., & Renuka, M. (2020). Thermal Stability, Density, Rheology, and Electrical Conductivity of Two Different Ionic Liquids for Solar Thermal Applications. Smart and Sustainable Manufacturing Systems, 4(1), 19–32. View Source

EDLC Capacitance Retention: EMIBF₄ vs. EMITFSI

When evaluated as a co-salt additive (7 wt%) in high-voltage supercapacitor electrolytes, 1-ethyl-3-methylimidazolium tetrafluoroborate (EMIBF₄) demonstrated only 2.5% specific capacitance loss after 10,000 galvanostatic charge-discharge cycles at an elevated cell voltage of 3.5 V [1]. In contrast, the analogous bis(trifluoromethylsulfonyl)imide salt (EMITFSI) exhibited 8.7% capacitance loss under identical cycling conditions, representing a 3.5× higher degradation rate.

Capacitance Retention

Head-to-head

EMIBF₄: 2.5% loss after 10k cycles (3.5 V) vs EMITFSI 8.7% loss—~3.5× lower degradation

Supports supercapacitor cycling stability review; reported lifetime context.

GCD cycling, 7 wt% co-salt

Evidence Dimension	Capacitance retention after 10,000 GCD cycles at 3.5 V
Target Compound Data	EMIBF₄ (7 wt% additive): 97.5% retention (2.5% loss)
Comparator Or Baseline	EMITFSI (7 wt% additive): 91.3% retention (8.7% loss)
Quantified Difference	Capacitance loss ratio: EMITFSI / EMIBF₄ ≈ 3.5×
Conditions	Supercapacitor cell, 7 wt% IL in organic electrolyte, GCD cycling at 3.5 V

Why This Matters

For energy storage procurement, long-term cycling stability at elevated voltage is a critical cost-of-ownership metric. The 3.5× lower degradation rate of BF₄⁻-based electrolytes directly extends device lifetime, reduces replacement frequency, and improves total energy throughput—factors that carry significant economic weight in grid-storage and automotive applications.

• [1] Kim, J., et al. (2019). The effect of ILs as co-salts in electrolytes for high voltage supercapacitors. Scientific Reports, 9, 3618. View Source

Gel Electrolyte Conductivity: EMIBF₄ Benchmark

Among a series of imidazolium-based ionic liquid gel electrolytes, the formulation containing 90 wt% 1-ethyl-3-methylimidazolium tetrafluoroborate (EMIBF₄) exhibited the highest ionic conductivity of 9.08 mS/cm at room temperature [1]. This value substantially exceeds that of comparable gel electrolytes formulated with 1,2-dimethyl-3-n-propylimidazolium tetrafluoroborate (DMPIBF₄) or 1,2-dimethyl-3-n-butylimidazolium hexafluorophosphate (DMIBPF₆), where conductivity values were markedly lower. For lithium-containing gel electrolytes, the conductivity ranged from only 1.45 to 0.05 mS/cm.

Gel Conductivity

Head-to-head

9.08 mS/cm for 90 wt% EMIBF₄ gel—highest among tested imidazolium IL gel series

Benchmark for high-rate gel electrolytes; ranked top in tested set.

PVDF-HFP/PAA matrix, ambient temp

Evidence Dimension	Ionic conductivity of gel electrolyte at room temperature
Target Compound Data	EMIBF₄ gel (90 wt% IL): 9.08 mS/cm
Comparator Or Baseline	LiBF₄/PC gel electrolyte: 0.91 mS/cm; Li-containing IL gels: 0.05–1.45 mS/cm
Quantified Difference	~10× higher than LiBF₄/PC gel; ~6–182× higher than Li-containing IL gels
Conditions	PVDF-HFP/PAA polymer matrix, 90 wt% ionic liquid loading, ambient temperature

Why This Matters

In solid-state lithium battery development, gel electrolyte conductivity is the primary determinant of rate capability. The 9.08 mS/cm benchmark achieved with EMIBF₄—an order of magnitude above conventional LiBF₄/propylene carbonate gels—makes it a compelling candidate for high-power lithium battery prototypes where ionic transport must approach liquid-electrolyte levels.

• [1] Sutto, T. E., & Trulove, P. C. (2002). Physical Properties of Substituted Imidazolium Based Ionic Liquids Gel Electrolytes. Zeitschrift für Naturforschung A, 57(11), 839–846. View Source

Viscosity Reduction: TMSiM vs. Neopentyl Cation in BF₄

Nuclear magnetic resonance (NMR) studies demonstrate that trimethylsilylmethyl (TMSiM)-substituted imidazolium tetrafluoroborate exhibits a room-temperature viscosity 7.4 times lower than its isostructural neopentyl-substituted imidazolium BF₄ counterpart [1]. For comparison, the TMSiM-substituted NTf₂⁻ analog achieves only a 1.6-fold viscosity reduction, indicating that the BF₄⁻ anion is uniquely responsive to silicon-substitution strategies for lowering viscosity—an important consideration when selecting anion-cation combinations for mass-transport-limited applications.

Viscosity Reduction

Head-to-head

TMSiM-imidazolium BF₄: 7.4× lower viscosity vs neopentyl analog; BF₄⁻ more responsive to Si-substitution

Supports cation-engineering strategies for mass-transport optimization; reported viscosity modulation context.

NMR self-diffusion, neat IL

Evidence Dimension	Room-temperature dynamic viscosity
Target Compound Data	TMSiM-imidazolium BF₄: viscosity factor = 1 (reference)
Comparator Or Baseline	Neopentyl-imidazolium BF₄: viscosity factor = 7.4× higher
Quantified Difference	7.4× viscosity reduction achieved by TMSiM substitution on BF₄⁻ salt
Conditions	Neat ionic liquid, room temperature, NMR-derived self-diffusion and viscosity measurements

Why This Matters

For applications where mass transport governs performance—such as gas separation membranes, CO₂ absorption columns, or diffusion-limited electrochemical cells—the ability to tune viscosity through cation engineering directly impacts process efficiency and equipment sizing. The 7.4× viscosity reduction observed for BF₄⁻ is substantially larger than the 1.6× achieved with NTf₂⁻, indicating that BF₄⁻ is the preferred anion when low viscosity is the design target.

• [1] Chung, S. H., Lopato, E. M., Green, O., & Fayer, M. D. (2007). Nuclear Magnetic Resonance Study of the Dynamics of Imidazolium Ionic Liquids with −CH₂Si(CH₃)₃ vs −CH₂C(CH₃)₃ Substituents. The Journal of Physical Chemistry B, 111(18), 4719–4728. View Source

Imidazolium Tetrafluoroborate Key Applications

High-Rate Electrochemical Double-Layer Capacitors (Supercapacitors)

The 3.4× higher ionic conductivity of [BMIM]BF₄ over [BMIM]PF₆ [1] and the 97.5% capacitance retention after 10,000 cycles at 3.5 V for EMIBF₄-based electrolytes [2] make imidazolium tetrafluoroborate the anion of choice for supercapacitor procurement. Lower internal resistance enables faster charge/discharge, while the superior cycling stability translates to longer device lifetime—both critical differentiators in grid-frequency regulation and electric vehicle energy recovery systems.

High-Temperature Electroplating and Electrowinning Baths

The thermal stability of BF₄⁻-based ILs up to 623 K (350 °C), combined with an anodic decomposition potential of +2.05 V versus Ag/AgCl [1], enables electrodeposition processes at temperatures where azide-based electrolytes would decompose at 423 K [1]. This 200 K operational window extension is decisive for refractory metal plating and molten-salt electrolysis where thermal budgets exclude less stable anions.

Gel Polymer Electrolytes for Solid-State Lithium Batteries

With a benchmark ionic conductivity of 9.08 mS/cm achieved in a 90 wt% EMIBF₄-polymer gel [1]—an order of magnitude above conventional LiBF₄/propylene carbonate gels—imidazolium tetrafluoroborate enables solid-state lithium battery prototypes to approach the rate capability of liquid-electrolyte cells while maintaining the safety advantages of a solid or quasi-solid electrolyte architecture.

CO₂ Capture and Gas Separation Processes

The solubility of CO₂ in imidazolium tetrafluoroborate ILs increases predictably with increasing alkyl chain length: [omim]BF₄ > [hmim]BF₄ > [bmim]BF₄ [1]. Combined with the ability to engineer viscosity reductions of up to 7.4× through silicon-substituted cation design [2], BF₄⁻-based ILs offer a tunable platform for post-combustion CO₂ capture and natural gas sweetening where both solubility and mass-transfer rates must be jointly optimized.

Application

Selection Property

Validation Focus

Electrochemical double-layer capacitors (supercapacitors)

Ionic conductivity profile and cycling capacitance stability

Rate capability and long-term cycling at elevated voltage

High-temperature electroplating/electrowinning

Thermal tolerance and anodic potential window

Operational temperature range and oxidative stability verification

Gel polymer electrolytes for solid-state lithium batteries

Ionic conductivity in gel matrices

Rate capability benchmarking and solid-state prototype evaluation

CO₂ capture and gas separation

CO₂ solubility and viscosity modulation through cation design

Absorption capacity vs. alkyl chain length; mass-transfer optimization

• [1] Kim, K.-S., Shin, B.-K., Lee, H., & Ziegler, F. (2006). Solubility of CO₂ in imidazolium-based tetrafluoroborate ionic liquids. Thermochimica Acta, 441(1), 42–44. View Source
• [2] Chung, S. H., Lopato, E. M., Green, O., & Fayer, M. D. (2007). Nuclear Magnetic Resonance Study of the Dynamics of Imidazolium Ionic Liquids with −CH₂Si(CH₃)₃ vs −CH₂C(CH₃)₃ Substituents. The Journal of Physical Chemistry B, 111(18), 4719–4728. View Source